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Compound of Interest

Compound Name: Estradiol

Cat. No.: B1174388

For researchers, scientists, and drug development professionals, the accurate quantification of
estradiol is crucial for a wide range of studies. Enzyme-Linked Immunosorbent Assays
(ELISAs) are a common and effective method for this purpose. However, the market offers a
variety of ELISA kits, each with its own performance characteristics. This guide provides an
objective comparison of several commercially available estradiol ELISA kits, supported by their
published experimental data, to aid in the selection of the most suitable kit for your research
needs.

Performance Characteristics

The performance of an ELISA kit is determined by several key parameters, including sensitivity,
specificity, accuracy, and precision. The following tables summarize the performance data of
various estradiol ELISA kits as reported by their respective manufacturers.

General Kit Information and Sensitivity

This table provides an overview of the assay format, sample types, assay duration, and the
analytical sensitivity or Limit of Detection (LOD) for each kit. Sensitivity is a critical parameter
when measuring low endogenous levels of estradiol.
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Kit
Manufactur Sample . Sensitivity
Name/Catal Assay Type Assay Time
er Types (LOD)
og No.
Cell Culture
Estradiol Supernates,
R&D Parameter Competitive Serum,
) 3.5 hours 12.1 pg/mL
Systems Assay Kit ELISA Plasma
(KGEO014) (EDTA,
Heparin)
Human
] Estradiol E2 Sandwich Serum,
Invitrogen ) 2 hours 10.6 pg/mL][1]
ELISA Kit ELISA Plasma
(KAQO0622)
Serum,
17 beta Plasma
Estradiol Competitive (Citrate, N < 8.68
Abcam ) Not Specified
ELISA Kit ELISA EDTA, pg/mL[2][3][4]
(ab108667) Heparin),
Urine
) N ~20 pg/mL
Cayman Estradiol Competitive Plasma, N
] ) Not Specified  (80% B/B0)
Chemical ELISA Kit ELISA Serum 5]
Estradiol N
Eagle Competitive Serum, »
o ELISA Assay Not Specified  8.68 pg/mL[2]
Biosciences it ELISA Plasma
i
Human
. Serum,
) Estradiol
Arigo ) N Plasma
) ) (High Competitive
Biolaboratorie - (EDTA, 4.5 hours 1.4 pg/mL][6]
sensitive) ELISA )
S ) heparin,
ELISA Kit _
citrate)
(ARG80840)
Salimetrics Salivary Competitive Saliva ~3 hours 0.1 pg/mL[7]
Estradiol ELISA
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ELISA Kit (1-

3702)

Assay Range and Linearity

The assay range defines the concentrations within which the kit can accurately quantify

estradiol. Linearity demonstrates the ability of the assay to provide results that are directly

proportional to the concentration of the analyte in the sample.

Manufacturer

Kit Name/Catalog
No.

Assay Range

Linearity Data

Estradiol Parameter

R&D Systems ] 12.3 - 3,000 pg/mL Available[8]
Assay Kit (KGE014)
) Human Estradiol E2 »
Invitrogen ) 25 - 2,000 pg/mLJ[1] Not Specified
ELISA Kit (KAQ0622)
17 beta Estradiol -
Abcam ) 20 - 2,000 pg/mL Not Specified
ELISA Kit (ab108667)
] ) ) 0.61 - 10,000 ]
Cayman Chemical Estradiol ELISA Kit Available[5]
pg/mL[5]
) Average recovery of
o Estradiol ELISA Assay N
Eagle Biosciences Not Specified 95.69% =+ 7.74% upon

Kit

dilution[2]

Human Estradiol

Arigo Biolaboratories (High sensitive) ELISA 3 - 200 pg/mL[6] Not Specified
Kit (ARG80840)
) ) Salivary Estradiol »
Salimetrics 1-32 pg/mL[7] Not Specified

ELISA Kit (1-3702)

Precision: Intra- and Inter-Assay Variability

Precision is a measure of the reproducibility of the assay. Intra-assay precision refers to the

variation within a single assay run, while inter-assay precision indicates the variation between

different runs. These are typically expressed as the coefficient of variation (CV%).

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b1174388?utm_src=pdf-body
https://www.rndsystems.com/products/estradiol-parameter-assay-kit_kge014
https://www.thermofisher.com/elisa/product/Human-Estradiol-E2-ELISA-Kit/KAQ0622
https://cdn.caymanchem.com/cdn/insert/501890.pdf
https://cdn.caymanchem.com/cdn/insert/501890.pdf
https://eaglebio.com/wp-content/uploads/2014/06/DKO003_Estradiol_ELISA_Assay_Kit_Package_Insert.pdf
https://www.arigobio.com/download/datasheet/ARG80840.pdf
https://salimetrics.com/assay-kit/salivary-estradiol-elisa-kit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Kit Name/Catalog
Manufacturer . Intra-Assay CV% Inter-Assay CV%
o.

Estradiol Parameter
R&D Systems ] 3.6 -8.9% 5.8 - 8.0%
Assay Kit (KGE014)

] Human Estradiol E2
Invitrogen ) 11%J1] 8.9%][1]
ELISA Kit (KAQ0622)

17 beta Estradiol
Abcam ) < 9%][3] < 10%[3]
ELISA Kit (ab108667)

o Estradiol ELISA Assay
Eagle Biosciences Kit < 9%([2] < 10%([2]
i

QuicKey Pro Human

AMSBIO E2(Estradiol) ELISA Not Specified Not Specified
Kit
HUMAN Estradiol ELISA 8.7-9.2% 6.9 - 14.9%[9]

Accuracy: Spike and Recovery

Accuracy refers to how close the measured value is to the true value. It is often assessed by a
spike and recovery experiment, where a known amount of analyte is added to a sample and
the percentage of the added analyte that is detected is calculated.
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Kit Name/Catalog Average %
Manufacturer Sample Type
No. Recovery
Estradiol Parameter Cell Culture Media,
R&D Systems ) 94 - 103%
Assay Kit (KGE014) Plasma, Serum
17 beta Estradiol N 101.09% + 5.42%][3]
Abcam ) Not Specified
ELISA Kit (ab108667) [4]
o Estradiol ELISA Assay N
Eagle Biosciences Kit Not Specified 101.09% % 5.42%][2]
i

QuicKey Pro Human

AMSBIO E2(Estradiol) ELISA Serum, Plasma, Urine 92 - 99%[10]
Kit
HUMAN Estradiol ELISA Serum, Plasma 91.4 - 105.4%][9]

Specificity: Cross-Reactivity

Specificity is the ability of the antibody in the ELISA kit to bind exclusively to estradiol and not
to other structurally similar molecules. Cross-reactivity with other steroids can lead to
inaccurate results.
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Kit
Manufact . Testoster  Progester .
Name/Cat Estrone Estriol Cortisol
urer one one
alog No.
Estradiol
R&D Parameter Not Not
] 0.26% 0.86% N 0.06% N
Systems Assay Kit Specified Specified
(KGEO014)
17 beta
Estradiol
_ 3 x107%% 7 x1073%
Abcam ELISA Kit 2.0%[11] 0.39%[11] 0.02%][11] (1] (1]
(ab108667
)
Eagle Estradiol
o Not Not Not
Bioscience  ELISA 2.0%[2] 0.39%[2] N N N
] Specified Specified Specified
S Assay Kit
Estradiol Not
ALPCO 1.3%[12] 1.6%[12] N 0.1%[12] 0.1%[12]
ELISA Specified
Human
_ Estradiol Not Not
Invitrogen - - 0%[13] 0%][13] 0%[13]
E2 ELISA Specified Specified

Kit

Experimental Protocols

While specific protocols vary between manufacturers, the general workflow for a competitive

estradiol ELISA is outlined below. It is imperative to follow the manufacturer's instructions

provided with the specific kit.

General Competitive ELISA Protocol

» Reagent Preparation: Prepare all reagents, including standards, controls, and wash buffer,

according to the Kkit's instructions. Allow all reagents to reach room temperature before use.
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» Sample Addition: Pipette standards, controls, and samples into the appropriate wells of the
antibody-coated microplate.

o Conjugate Addition: Add the estradiol-enzyme conjugate to each well.

e Incubation: Incubate the plate for the time and at the temperature specified in the protocol.
During this step, the estradiol in the sample and the estradiol-enzyme conjugate compete
for binding to the antibodies on the plate.

e Washing: Wash the plate multiple times with the wash buffer to remove any unbound
reagents.

e Substrate Addition: Add the substrate solution to each well. The enzyme on the bound
conjugate will catalyze a color change.

o Stopping the Reaction: Add a stop solution to each well to terminate the enzymatic reaction.

o Data Acquisition: Read the absorbance of each well using a microplate reader at the
specified wavelength.

o Data Analysis: Generate a standard curve by plotting the absorbance of the standards
against their known concentrations. Use this curve to determine the concentration of
estradiol in the samples. The concentration of estradiol is inversely proportional to the
absorbance.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow of a competitive ELISA for estradiol.

Preparation Assay Procedure Data Analysis

Prepare Reagents Add Standards & Samples Add Estradiol-Enzyme Incubate Incubate Generate Standard Curve
(Standards, Samples, Buffers) to Coated Plate Conjugate (Competitive Binding) Wash Plate Add Substrate (Color D Add Stop Solution Read Absorbance & Calculate Concentrations

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1174388?utm_src=pdf-body
https://www.benchchem.com/product/b1174388?utm_src=pdf-body
https://www.benchchem.com/product/b1174388?utm_src=pdf-body
https://www.benchchem.com/product/b1174388?utm_src=pdf-body
https://www.benchchem.com/product/b1174388?utm_src=pdf-body
https://www.benchchem.com/product/b1174388?utm_src=pdf-body
https://www.benchchem.com/product/b1174388?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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